Cas no 1956376-97-8 (1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one)

• Product Name: 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one
• CAS No: 1956376-97-8
• MF: C₁₁H₉ClFNO
• MW: 225.646665334702
• CID: 5039370
• Update Time: 2025-05-19

1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one

• Inchi： 1S/C11H9ClFNO/c1-7(15)6-14-3-2-8-4-10(13)9(12)5-11(8)14/h2-5H,6H2,1H3
• InChI Key： SQKABQWZQJLEQU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C=CN(CC(C)=O)C=2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.6
• Topological Polar Surface Area: 22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one

Introduction to 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one (CAS No. 1956376-97-8)

1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1956376-97-8, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both chloro and fluoro substituents in its indole backbone enhances its pharmacological profile, making it a valuable scaffold for further chemical modifications and biological evaluations.

The molecular structure of 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one consists of a propanone moiety linked to a substituted indole ring. The indole ring, a well-known pharmacophore in medicinal chemistry, is further modified by the introduction of a chloro group at the 6-position and a fluoro group at the 5-position. These substitutions not only influence the electronic properties of the molecule but also play a crucial role in modulating its interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of indole derivatives in addressing various therapeutic challenges. The compound 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one has been explored for its potential in several pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial applications. Its structural features make it an attractive candidate for further investigation into novel drug candidates.

In the realm of anticancer research, the indole scaffold has demonstrated remarkable promise due to its ability to interact with key biological pathways involved in cell proliferation and apoptosis. The chloro and fluoro substituents in 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one are believed to enhance its binding affinity to target proteins, thereby improving its efficacy as an anticancer agent. Studies have shown that such modifications can lead to increased selectivity and reduced toxicity, which are critical factors in the development of effective cancer therapies.

Moreover, the compound's potential as an anti-inflammatory agent has been investigated extensively. Inflammatory processes are central to numerous diseases, and inhibiting key inflammatory pathways can lead to significant therapeutic benefits. The structural features of 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one suggest that it may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are crucial in mediating inflammatory responses. This interaction could potentially lead to the development of novel anti-inflammatory drugs with improved efficacy and safety profiles.

The antimicrobial properties of 1-(6-Chloro-5-fluoro-1H-indol-1-yl)propan-2-one have also been explored. Antimicrobial resistance is a growing concern globally, necessitating the discovery of new antimicrobial agents. The unique structural features of this compound may enable it to disrupt bacterial cell membranes or inhibit essential metabolic pathways, thereby exhibiting potent antimicrobial activity. Further research is needed to fully elucidate its mechanisms of action and assess its potential as a broad-spectrum antimicrobial agent.

The synthesis of 1-(6-Chloro-5-fluoro-1H-indol-1-ylo)-propanone involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of chloro and fluoro groups into the indole ring typically involves halogenation reactions, which must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and sustainable approaches to producing this compound, making it more accessible for further pharmacological investigations.

In conclusion, 1-(6-Chloro--5-fluoro--lH-indol-l-l)-ylo)-propanone (CAS No. 1956376--97--8) is a promising compound with diverse pharmacological applications. Its unique structural features make it an attractive scaffold for further chemical modifications and biological evaluations. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a significant role in the development of next-generation pharmaceuticals.